N,N-bis(2-methoxyethyl)-4-nitroaniline
Cat. No. B8327744
M. Wt: 254.28 g/mol
InChI Key: MVENMRNFLOLZKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08710065B2
Procedure details
1-fluoro-4-nitrobenzene (133 mg, 0.94 mmol), bis(2-methoxyethyl)amine (125 mg, 0.94 mmol) and potassium carbonate (143 mg, 1.04 mmol) were stirred in DMSO (2 mL) at 70° C. for 24 hours. The reaction mixture was poured into water, and the aqueous phase was extracted with ethyl acetate (2×25 mL). The combined organic extracts were washed with brine, dried over magnesium sulfate, filtered and concentrated to provide the title compound. MS (ESI+) m/e 255.1 (M+H)+.
Name
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1.[CH3:11][O:12][CH2:13][CH2:14][NH:15][CH2:16][CH2:17][O:18][CH3:19].C(=O)([O-])[O-].[K+].[K+].O>CS(C)=O>[CH3:11][O:12][CH2:13][CH2:14][N:15]([CH2:16][CH2:17][O:18][CH3:19])[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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133 mg
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)[N+](=O)[O-]
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Name
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|
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Quantity
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125 mg
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Type
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reactant
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Smiles
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COCCNCCOC
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Name
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Quantity
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143 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with ethyl acetate (2×25 mL)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COCCN(C1=CC=C(C=C1)[N+](=O)[O-])CCOC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
